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Cat. No.: B1200692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trifluoromethane, also known as fluoroform or HFC-23, is a hydrofluorocarbon with the

chemical formula CHF₃.[1] It is a colorless, odorless, non-flammable gas at standard

conditions.[1][2] While historically used as a refrigerant, its unique properties have made it a

valuable reagent in organic synthesis, particularly for the introduction of the trifluoromethyl

(CF₃) group into organic molecules.[3][4] The incorporation of the CF₃ group can significantly

enhance the therapeutic efficacy, metabolic stability, and binding affinity of drug candidates.[3]

This guide provides a comprehensive overview of the physicochemical properties, safety

information, synthesis, and applications of trifluoromethane, with a focus on its relevance to

chemical research and drug development.

Physicochemical Properties
Trifluoromethane is a stable compound characterized by strong carbon-fluorine bonds.[3] Its

physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of
Trifluoromethane
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Property Value

CAS Number 75-46-7

Molecular Formula CHF₃

Molecular Weight 70.014 g/mol [2]

Appearance Colorless gas[2]

Odor Odorless[2]

Boiling Point -82.0 °C to -84.4 °C[2][5]

Melting Point -155.18 °C to -160 °C[2][6]

Density (gas, 15 °C, 1 bar) 2.946 kg/m ³[7]

Vapor Density (air = 1) 2.43[6]

Vapor Pressure (at 21 °C) 635 psi[6]

Water Solubility (at 25 °C) 1 g/L to 4.09 x 10³ mg/L[2][7]

log Kow (Octanol-Water Partition Coefficient) 0.64[2]

Table 2: Safety and Hazard Information for
Trifluoromethane

Property Value

Flammability Non-flammable[2]

GHS Hazard Statements
H280: Contains gas under pressure; may

explode if heated[8]

Primary Hazards Compressed Gas, Simple Asphyxiant[2]

Occupational Hazards

May displace oxygen and cause rapid

suffocation. Contact with liquid may cause

frostbite.[8]

Global Warming Potential (100-Year) 14,800[2]
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Synthesis and Purification
Industrial Production
Trifluoromethane is primarily generated as a byproduct during the manufacturing of

chlorodifluoromethane (HCFC-22).[3] The process involves halogen exchange reactions, and

the formation of trifluoromethane is influenced by factors such as temperature, pressure, and

catalyst concentration.[3]

Laboratory Synthesis
A common laboratory-scale synthesis involves the reaction of iodoform or bromoform with a

fluorinating agent. An efficient historical method first converts bromoform to

bromodifluoromethane using antimony trifluoride, followed by a final fluorination step with

mercury fluoride.[7]

A more contemporary patented method involves passing a mixed gas of chloroform and

hydrogen fluoride through a tubular fixed-bed reactor containing a catalyst.[9] The catalyst

consists of a mixture of chromium salt and La₃F₃ on a carrier such as aluminum oxide or

activated carbon.[9] The product, trifluoromethane, is then isolated by rectification.[9]

A general procedure based on the principles outlined in patent CN103012052A is as follows:

Catalyst Preparation: Prepare a catalyst bed comprising a mixture of a chromium salt and

La₃F₃ supported on activated carbon.

Reaction Setup: Place the catalyst in a tubular fixed-bed reactor.

Reaction Conditions: Introduce a gaseous mixture of chloroform and hydrogen fluoride

(molar ratio of 1:3 to 1:7) into the reactor.[9] Maintain the reaction temperature between 220-

350 °C and the pressure between 2-20 atmospheres.[9] The residence time of the gas

mixture in the reactor should be between 10 to 35 seconds.[9]

Product Isolation: The effluent gas from the reactor, containing trifluoromethane, is passed

through a rectification column to separate the pure product.
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General Workflow for Catalytic Synthesis of Trifluoromethane

Reactants

Reaction
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220-350 °C, 2-20 atm
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Flow Chemistry Workflow for Nucleophilic Trifluoromethylation
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Conceptual Role of CF₃ Group in Drug-Target Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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